4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride

• IUPAC Name: 4-(chloromethyl)-1,3-dimethylpyrazole;hydrochloride
• InChI: InChI=1S/C6H9ClN2.ClH/c1-5-6(3-7)4-9(2)8-5;/h4H,3H2,1-2H3;1H
• InChI Key: WZHWDDOTSFIZOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CCl)C.Cl
• Molecular Formula: C6H10Cl2N2
• Molecular Weight: 181.06 g/mol
• CAS RN: 1390654-10-0

Description

Chemical compounds like “4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride” are often used in the field of organic synthesis. They can serve as building blocks in the creation of more complex molecules.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods. For a compound like “4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride”, it would likely involve techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The reactivity of a compound like “4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride” would depend on its functional groups. The chloromethyl group (-CH2Cl) is a common functional group that can undergo various reactions, including nucleophilic substitution and elimination.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental methods.

Scientific Research Applications

Fluorescent Property Evaluation and Synthesis

A notable application of pyrazole derivatives is in the synthesis and characterization of compounds with unique fluorescent properties. For instance, a series of 1,3,5-triaryl-2-pyrazolines, synthesized from reactions involving pyrazole derivatives, exhibited fluorescence in the blue region of the visible spectrum when irradiated with ultraviolet radiation. These findings indicate potential applications in developing fluorescent materials for various technological uses (Hasan, Abbas, & Akhtar, 2011).

Metal Complex Formation

Pyrazole derivatives also play a critical role in the synthesis of metal complexes, offering a pathway to novel materials with potential applications in catalysis and material science. For example, the synthesis of silver(I) complexes involving pyrazole derivatives has been explored, demonstrating the versatility of these compounds in forming structured materials with potential applications in catalysis and as functional materials (Reger, Gardinier, Grattan, Smith, & Smith, 2003).

Corrosion Inhibition

Another significant application area is in corrosion inhibition, where pyrazole derivatives have shown efficacy in protecting metals from corrosion. This application is crucial in extending the life of metals in industrial and environmental conditions. Studies have demonstrated the inhibitory effects of pyrazole compounds on steel corrosion, highlighting their potential as corrosion inhibitors in acidic environments (El Arrouji et al., 2020).

Environmental Applications

In environmental science, pyrazole derivatives like DMPP (3,4-Dimethylpyrazole phosphate) have emerged as effective nitrification inhibitors, which can significantly reduce nitrate leaching and potentially decrease nitrous oxide emissions. This application is particularly relevant in agriculture and horticulture to enhance fertilizer efficiency and reduce environmental impact (Zerulla et al., 2001).

Safety And Hazards

Safety data sheets (SDS) provide information about the hazards of a chemical compound and advice about safety precautions. Some of the information you might find on an SDS for “4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride” could include handling and storage precautions, personal protective equipment recommendations, and first aid measures.

Future Directions

The future directions for a compound like “4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride” would depend on its potential applications. It could be used in the synthesis of other compounds, in the development of pharmaceuticals, or in materials science.